Cas no 80046-01-1 (Oxirane, 2,2'-[(2-ethyl-1-propyl-1,3-propanediyl)bis(oxymethylene)]bis-)

• Product name: Oxirane, 2,2'-[(2-ethyl-1-propyl-1,3-propanediyl)bis(oxymethylene)]bis-
• CAS No: 80046-01-1
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 706381
• PubChem ID: 71421333

Oxirane, 2,2'-[(2-ethyl-1-propyl-1,3-propanediyl)bis(oxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2'-[(2-ethyl-1-propyl-1,3-propanediyl)bis(oxymethylene)]bis-
• 2-[[2-ethyl-3-(oxiran-2-ylmethoxy)hexoxy]methyl]oxirane
• 2-[({2-Ethyl-3-[(oxiran-2-yl)methoxy]hexyl}oxy)methyl]oxirane
• DTXSID90840492
• SCHEMBL6306013
• 80046-01-1

• Inchi： InChI=1S/C14H26O4/c1-3-5-14(18-10-13-9-17-13)11(4-2)6-15-7-12-8-16-12/h11-14H,3-10H2,1-2H3
• InChI Key： LTFLQTGLFSRDTO-UHFFFAOYSA-N
• SMILES： CCCC(C(CC)COCC1CO1)OCC2CO2

Computed Properties

• Exact Mass: 258.18310931g/mol
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5Ų
• XLogP3: 1.8